7-Hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-3-(2-methoxyphenyl)-2-methyl-1-benzopyran-4-one

• IUPAC Name: 7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3-(2-methoxyphenyl)-2-methylchromen-4-one
• InChI: InChI=1S/C24H28N2O5/c1-16-22(17-5-3-4-6-21(17)30-2)23(29)18-7-8-20(28)19(24(18)31-16)15-26-11-9-25(10-12-26)13-14-27/h3-8,27-28H,9-15H2,1-2H3
• InChI Key: KLTSZBAFPQFRLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)CN3CCN(CC3)CCO)C4=CC=CC=C4OC
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

The compound “7-Hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-3-(2-methoxyphenyl)-2-methyl-1-benzopyran-4-one” is a type of isoflavone. Its molecular formula is C24H28N2O5 and it has an average mass of 424.490.

Physical And Chemical Properties Analysis

The compound has a net charge of 0. Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

The compound's synthesis involves intricate chemical reactions that highlight its potential in organic chemistry and drug design. For instance, the synthesis of octahydro-7-phenylpyrazino[2,1-b][3]benzazepines showcases the chemical versatility of related structures, indicating the compound's role in developing new chemical entities with potential pharmacological activities (Ohnmacht & Marie, 1991). Similarly, practical synthesis methods for compounds exhibiting CCR5 antagonist properties underline the chemical compound's significance in therapeutic agent development (Ikemoto et al., 2005).

Pharmacological Applications

The compound's pharmacological implications are evident through its derivatives' anticonvulsant and antimicrobial activities. For example, kojic acid derivatives, structurally similar to the mentioned compound, exhibit promising anticonvulsant properties, suggesting potential applications in treating neurological disorders (Aytemir et al., 2010). Moreover, derivatives with antimicrobial activities against various pathogens indicate the compound's usefulness in developing new antimicrobial agents (Bektaş et al., 2007).

Neuropharmacology and Cognitive Enhancement

Research on KA-672, a structurally related compound, demonstrates slight increases in neurotransmitter receptor binding in various cerebral regions, suggesting potential applications in cognitive enhancement and neuropharmacology (Reisner et al., 1999).

Molecular Interaction Studies

The compound's relevance is further highlighted by studies focusing on molecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for understanding the molecular basis of drug-receptor interactions (Zhou et al., 2006). These studies not only contribute to the basic science of molecular interactions but also pave the way for designing more efficient drugs with targeted actions.